Cas no 2228707-81-9 (3-(furan-2-yl)methyl-3-methoxyazetidine)

• Product Name: 3-(furan-2-yl)methyl-3-methoxyazetidine
• CAS No: 2228707-81-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6184669
• PubChem ID: 165693814
• Update Time: 2025-05-20

3-(furan-2-yl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-3-methoxyazetidine
• 2228707-81-9
• 3-[(furan-2-yl)methyl]-3-methoxyazetidine
• EN300-1832641

• Inchi： 1S/C9H13NO2/c1-11-9(6-10-7-9)5-8-3-2-4-12-8/h2-4,10H,5-7H2,1H3
• InChI Key： CNSQRWJHKBOBMW-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC=CO2)CNC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(furan-2-yl)methyl-3-methoxyazetidine

3-(Furan-2-yl)methyl-3-methoxyazetidine: A Comprehensive Overview

The compound with CAS No. 2228707-81-9, known as 3-(furan-2-yl)methyl-3-methoxyazetidine, has garnered significant attention in the field of organic chemistry and drug discovery. This compound is a derivative of azetidine, a four-membered cyclic amine, and incorporates a furan moiety, which is a heterocyclic aromatic ring containing oxygen. The combination of these structural elements makes 3-(furan-2-yl)methyl-3-methoxyazetidine a unique molecule with potential applications in various areas of research.

Recent studies have highlighted the importance of azetidines in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with diverse functional groups. The presence of the furan ring in 3-(furan-2-yl)methyl-3-methoxyazetidine introduces additional electronic and steric properties, enhancing its versatility as a building block for complex molecules. Researchers have explored its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of 3-(furan-2-yl)methyl-3-methoxyazetidine involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the azetidine ring through ring-closing reactions and the subsequent introduction of the furan substituent via coupling reactions. The methoxy group attached to the azetidine ring plays a crucial role in modulating the compound's reactivity and solubility, making it suitable for various chemical transformations.

One of the most promising applications of 3-(furan-2-yl)methyl-3-methoxyazetidine lies in its potential as a chiral auxiliary in asymmetric synthesis. The chiral center at the azetidine nitrogen provides excellent control over stereochemical outcomes, enabling the construction of enantiomerically pure compounds. This property has been leveraged in recent studies to synthesize complex natural products and pharmaceutical agents with high enantioselectivity.

In addition to its synthetic utility, 3-(furan-2-yl)methyl-3-methoxyazetidine has shown interesting pharmacological properties. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain kinases and proteases, making it a candidate for further exploration in drug development pipelines. Its ability to interact with biological targets through multiple binding modes underscores its potential as a lead compound for designing novel therapeutic agents.

The integration of computational chemistry tools has significantly advanced our understanding of 3-(furan-2-yllmethyl)-3-methoxyazetidine's molecular interactions. Docking studies have revealed that its unique structure allows for favorable binding to protein pockets, particularly those associated with G-protein coupled receptors (GPCRs). These findings have inspired further research into its role as a modulator of GPCR signaling pathways, which are implicated in numerous physiological processes and diseases.

Moreover, the environmental impact and sustainability aspects of 3-(furan-yllmethyl)-methoxyazetidine production have come under scrutiny. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption while maintaining high yields and product quality. These efforts align with global initiatives to promote sustainable chemistry practices across various industries.

In conclusion, 3-(furan-yllmethyl)-methoxyazetidine (CAS No. 2228707819) stands out as a versatile molecule with significant potential in organic synthesis, drug discovery, and material science. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for addressing complex chemical challenges. As research continues to unfold, this compound is expected to contribute meaningfully to both academic and industrial applications.